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Compound of Interest

Compound Name: 5'-O-Acetyl Adenosine

CAS No.: 2140-25-2

Cat. No.: B029430

Get Quote

Executive Summary
Compound: 5'-O-Acetyl Adenosine CAS Number: 2140-25-2 Molecular Formula: C₁₂H₁₅N₅O₅

Primary Hazard Class: Bioactive Nucleoside Derivative (Treat as Potentially Irritant/Bioactive)

[1][2]

This guide serves as the authoritative protocol for the safe handling, storage, and disposal of

5'-O-Acetyl Adenosine. While often classified under "Caution: Substance not fully tested,"

adenosine derivatives possess inherent biological activity, modulating purinergic signaling

pathways. Consequently, this protocol adopts a Precautionary Principle, mandating

containment measures that exceed minimum regulatory requirements to ensure researcher

safety and experimental integrity.

Risk Assessment & Hazard Identification
Expert Insight: 5'-O-Acetyl Adenosine is a modified nucleoside. The acetyl group at the 5'-

position renders it susceptible to hydrolysis and potential acyl migration under basic conditions.

While acute toxicity data is limited, adenosine analogues can act as potent ligands for P1
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purinergic receptors (A1, A2A, A2B, A3), potentially inducing cardiovascular or neurological

effects if systematically absorbed.

Hazard Category
Classification
(GHS/Precautionary)

Mechanism of Risk

Inhalation
Target Organ Toxicity

(Respiratory Tract Irritation)

Fine particulates may deeply

penetrate lung tissue; systemic

absorption via alveoli is rapid

for nucleosides.

Skin Contact Irritant (Category 2)

Potential for transdermal

absorption; adenosine

derivatives can cause local

vasodilation.

Eye Contact Eye Irritation (Category 2A)

Mechanical abrasion from

crystals and chemical irritation

to mucous membranes.

Stability Moisture Sensitive

5'-O-acetyl group is labile;

hydrolysis yields Adenosine,

altering experimental

concentration.

Personal Protective Equipment (PPE) Matrix
The following PPE standards are non-negotiable for handling >5 mg of solid substance.
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PPE Component Specification Technical Rationale

Hand Protection
Nitrile Rubber (0.11 mm min.

thickness)

Latex is permeable to many

organic solvents used in

solubilization (e.g., DMSO).

Nitrile provides superior

chemical resistance and tactile

sensitivity. Double-gloving is

required when handling stock

solutions >10 mM.

Eye Protection
Chemical Safety Goggles

(ANSI Z87.1)

Standard safety glasses allow

particulate entry from the side.

Goggles seal the ocular cavity

against airborne dust and

accidental splashes during

solubilization.

Respiratory
N95/P95 Respirator or Fume

Hood

Primary: Handle inside a

certified chemical fume hood.

Secondary: If hood access is

restricted, a fit-tested N95

mask is mandatory to prevent

inhalation of bioactive dust.

Body Defense Tyvek® Sleeves + Lab Coat

Standard cotton lab coats are

porous. Tyvek sleeves prevent

wrist exposure—the most

common point of contact

during pipetting.

Operational Protocol: Handling & Solubilization
Objective: Minimize exposure while maximizing compound stability.

Step 1: Environment Preparation
Workspace: All weighing and solubilization must occur within a certified Chemical Fume

Hood.
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Decontamination: Wipe surfaces with 70% Ethanol prior to use. Note: Avoid bleach (sodium

hypochlorite) initially, as it may react with auxiliary reagents; use ethanol/water for

nucleosides.

Step 2: Weighing (The Critical Control Point)
Equip PPE (Double Nitrile Gloves, Goggles, Lab Coat).

Place the analytical balance inside the fume hood or use a static-free weighing funnel.

Anti-Static Measure: Use an anti-static gun or polonium strip if the powder is flyaway.

Electrostatic dispersion is the primary cause of unknown exposure.

Weigh the required mass into a screw-cap amber vial (protects from light and moisture).

Step 3: Solubilization
Solvent Choice: DMSO (Dimethyl sulfoxide) or Methanol.

Expert Note: Water solubility is possible but risks hydrolysis of the 5'-acetyl group. Prepare

aqueous working solutions fresh; store stocks in DMSO.

Technique: Add solvent slowly down the side of the vial. Vortex briefly (5-10 seconds). Do not

sonicate excessively, as heat degrades the acetyl ester bond.

Step 4: Workflow Visualization

Safety Barrier (Fume Hood)

Start: Vial Retrieval Check Seal & Desiccant Weighing (Fume Hood)
 Integrity OK

Solubilization (DMSO)
 Add Solvent

Aliquot & Flash Freeze
 Minimize Thaw Cycles

Storage (-20°C)

Click to download full resolution via product page

Figure 1: Safe handling workflow for 5'-O-Acetyl Adenosine, emphasizing containment during

the critical weighing and solubilization phases.
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Emergency Response Procedures
Scenario: Spillage of Solid Powder

Evacuate: Clear the immediate area of personnel.

PPE Upgrade: Don a second pair of gloves and respiratory protection (if not already worn).

Containment: Cover the spill with a damp paper towel (moistened with water) to prevent dust

generation. Do not dry sweep.

Cleanup: Wipe inward from the periphery to the center. Place waste in a sealed bag labeled

"Hazardous Chemical Waste."

Scenario: Ocular Exposure

Immediate Action: Flush eyes with tepid water at an eyewash station for 15 minutes.

Technique: Hold eyelids open to ensure irrigation of the entire globe.

Medical: Seek medical attention. Provide the SDS (Safety Data Sheet) to the physician,

noting the compound is an adenosine analogue.

Waste Management & Disposal
Compliance: Disposal must adhere to RCRA (Resource Conservation and Recovery Act)

standards in the US or local equivalent.
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Waste Type Disposal Method Rationale

Solid Waste (Contaminated

Vials/Gloves)

Hazardous Chemical

Incineration

Prevents environmental

leaching. Do not dispose of in

regular trash.

Liquid Waste (DMSO/Methanol

Stocks)

Solvent Waste Stream

(Halogenated/Non-

Halogenated)

Segregate based on solvent.

Label clearly as "Contains 5'-

O-Acetyl Adenosine."

Aqueous Waste (Cell Culture

Media)

Deactivation then Drain (if

permitted)

Check local EHS. Usually,

trace amounts in media can be

deactivated with bleach (10%

final) before disposal, but pure

compound must be

incinerated.

Decision Logic: Spill Response

Spill Detected

Liquid or Solid?

Solid Powder Liquid Solution

Cover with Damp Towel
(Prevent Dust) Absorb with Vermiculite/Pads

Seal in HazMat Bag
Label & Notify EHS
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Figure 2: Decision tree for immediate spill response, prioritizing dust suppression for solids and

containment for liquids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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